Cas no 71078-52-9 (Benzonitrile, 2-(3-hydroxy-5-methylphenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzonitrile, 2-(3-hydroxy-5-methylphenoxy)-5-(trifluoromethyl)-
• CAS No: 71078-52-9
• MF: C₁₅H₁₀F₃NO₂
• MW: 293.240614414215
• CID: 1748749
• Update Time: 2024-11-27

Benzonitrile, 2-(3-hydroxy-5-methylphenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(3-hydroxy-5-methylphenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C15H10F3NO2/c1-9-4-12(20)7-13(5-9)21-14-3-2-11(15(16,17)18)6-10(14)8-19/h2-7,20H,1H3
• InChI Key： JMJBDZHBEMNSAS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C(F)(F)F)=CC=C1OC1=CC(C)=CC(O)=C1

Computed Properties

• Exact Mass: 293.0664

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 388.1±42.0 °C(Predicted)
• PSA: 53.25
• pka: 9.27±0.10(Predicted)